Cas no 61038-38-8 (7-(methylsulfanyl)-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine)

• Product Name: 7-(methylsulfanyl)-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• CAS No: 61038-38-8
• MF: C₁₀H₁₃N₅O₄S
• MW: 299.306319952011
• CID: 953869
• PubChem ID: 296246
• Update Time: 2025-04-19

7-(methylsulfanyl)-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(methylsulfanyl)-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 2-(hydroxymethyl)-5-(7-methylsulfanyltriazolo[4,5-d]pyrimidin-3-yl)oxolane-3,4-diol
• 8-Aza-6-methylmercaptopurine riboside
• AC1L6PUD
• NSC166171
• NSC-166171
• DTXSID60304536
• 3H-1,3-Triazolo[4,5-d]pyrimidine, 7-(methylthio)-3-.beta.-D-ribofuranosyl-
• 61038-38-8

• Inchi： 1S/C10H13N5O4S/c1-20-9-5-8(11-3-12-9)15(14-13-5)10-7(18)6(17)4(2-16)19-10/h3-4,6-7,10,16-18H,2H2,1H3
• InChI Key： HEJKQJOMZUUYIM-UHFFFAOYSA-N
• SMILES： S(C)C1=C2C(=NC=N1)N(C1C(C(C(CO)O1)O)O)N=N2

Computed Properties

• Exact Mass: 299.06899
• Monoisotopic Mass: 299.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 126.41
• LogP: -1.44530